methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(1H-imidazo[4,5-b]pyridin-2-ylsulfanyl)acetyl]amino]benzoate
• InChI: InChI=1S/C16H14N4O3S/c1-23-15(22)10-5-2-3-6-11(10)18-13(21)9-24-16-19-12-7-4-8-17-14(12)20-16/h2-8H,9H2,1H3,(H,18,21)(H,17,19,20)
• InChI Key: NKHLHMCPZUWWRC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CSC2=NC3=C(N2)C=CC=N3
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol
• Solubility: 8.7 [ug/mL] (The mean of the results at pH 7.4)

Description

Methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate, also known as MIP-2, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further investigation. In

Mechanism of Action

The exact mechanism of action of methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in various biochemical and physiological processes. This inhibition can lead to changes in cellular behavior, which can have a wide range of effects on the body.
Biochemical and Physiological Effects:
methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate has been found to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory properties, which makes it a promising candidate for the treatment of various inflammatory disorders. It has also been found to have anti-cancer properties, which makes it a potential candidate for the development of new cancer treatments. Additionally, methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate has been found to have neuroprotective effects, which makes it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate in lab experiments is that it has been extensively studied and its effects are well understood. This makes it a reliable candidate for further investigation. Additionally, the synthesis of methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate is a well-established process, which makes it relatively easy to obtain and use in lab experiments. However, one of the limitations of using methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate in lab experiments is that it can be expensive to obtain and may not be readily available in all research facilities.

Future Directions

There are many potential future directions for the study of methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate. One area of interest is the development of new cancer treatments based on the anti-cancer properties of methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate. Additionally, further investigation into the anti-inflammatory and neuroprotective effects of methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate could lead to the development of new treatments for various inflammatory and neurological disorders. Finally, the synthesis of new derivatives of methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate could lead to the development of compounds with even more potent biochemical and physiological effects.
Conclusion:
In conclusion, methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate is a promising compound that has been extensively studied for its potential applications in scientific research. Its wide range of biochemical and physiological effects make it a promising candidate for further investigation. The synthesis of methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate is a complex process that requires careful attention to detail and strict adherence to safety protocols. There are many potential future directions for the study of methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate, including the development of new cancer treatments, anti-inflammatory treatments, and neuroprotective treatments.

Synthesis Methods

Methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate can be synthesized by reacting 2-aminobenzoic acid with thioacetic acid in the presence of a catalyst such as triethylamine. The resulting product is then reacted with 2-bromo-3H-imidazo[4,5-b]pyridine to yield methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate. The synthesis of methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate is a complex process that requires careful attention to detail and strict adherence to safety protocols.

Scientific Research Applications

Methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate has been studied extensively for its potential applications in scientific research. It has been found to have a wide range of effects on various biochemical and physiological processes, making it a promising candidate for further investigation. Some of the areas where methyl 2-{[(3H-imidazo[4,5-b]pyridin-2-ylthio)acetyl]amino}benzoate has been studied include cancer research, inflammation, and neurological disorders.